6-Chloro-7,8,9,10-tetrahydrotetrazolo[5,1-a]phthalazine

• CAS No.: 89989-69-5
• Molecular Formula: C8H8ClN5
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 6-chloro-7,8,9,10-tetrahydrotetrazolo[5,1-a]phthalazine
• InChI: InChI=1S/C8H8ClN5/c9-7-5-3-1-2-4-6(5)8-10-12-13-14(8)11-7/h1-4H2
• InChI Key: GEDQOJUUJKATIO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=NN=NN3N=C2Cl

Description

6-Chloro-7,8,9,10-tetrahydrotetrazolo[5,1-a]phthalazine is a useful research compound. Its molecular formula is C8H8ClN5 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 9.9 g of 1-chloro-4-hydrazino-5,6,7,8-tetrahydrophthalazine in 35 ml of aqueous 12% acetic acid was added a solution of 3.5 g of sodium nitrite in 30 ml of water. The mixture was kept at room temperature (about 22°-25° C.) for about 20 minutes. The solid present was then separated by filtration, air dried and recrystallized to give 6-chloro-7,8,9,10-tetrahydrotetrazolo[5,1-a]phthalazine melting at about 109°-110° C.